Cas no 2680734-24-9 (1,1,1-Trifluoro-3-(pyrrolidin-3-yl)propan-2-one)

• Product Name: 1,1,1-Trifluoro-3-(pyrrolidin-3-yl)propan-2-one
• CAS No: 2680734-24-9
• MF: C₇H₁₀F₃NO
• MW: 181.155612468719
• CID: 5648874
• PubChem ID: 165942061
• Update Time: 2023-09-20

1,1,1-Trifluoro-3-(pyrrolidin-3-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 2680734-24-9
• 1,1,1-trifluoro-3-(pyrrolidin-3-yl)propan-2-one
• EN300-28271313
• 1,1,1-Trifluoro-3-(pyrrolidin-3-yl)propan-2-one

• Inchi： 1S/C7H10F3NO/c8-7(9,10)6(12)3-5-1-2-11-4-5/h5,11H,1-4H2
• InChI Key： UCEHVKPETXXTQK-UHFFFAOYSA-N
• SMILES： FC(C(CC1CNCC1)=O)(F)F

Computed Properties

• Exact Mass: 181.07144843g/mol
• Monoisotopic Mass: 181.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.1Ų